Cas no 2228916-89-8 (2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one)

• Product Name: 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one
• CAS No: 2228916-89-8
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5976248
• PubChem ID: 165861141
• Update Time: 2025-10-28

2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one
• 2228916-89-8
• EN300-1834650
• 2-amino-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-1-one

• Inchi： 1S/C12H17N3O/c1-9(13)11(16)10-5-4-6-14-12(10)15-7-2-3-8-15/h4-6,9H,2-3,7-8,13H2,1H3
• InChI Key： OFGAAMXUUZGWEA-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.2Ų

Additional information on 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one

Introduction to 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one (CAS No. 2228916-89-8)

2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one, also known by its CAS number 2228916-89-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The unique structural features of 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one make it a valuable candidate for further investigation and development.

The chemical structure of 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one is characterized by a pyrrolidine ring attached to a pyridine moiety, with an amino group and a ketone functional group. This combination of functional groups imparts distinct physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cell signaling and proliferation. This property makes it a promising candidate for the development of targeted therapies for cancer and other proliferative disorders.

In addition to its anticancer potential, 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one has also shown neuroprotective effects. Studies conducted on animal models have indicated that this compound can reduce oxidative stress and inflammation in the brain, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-one could be developed into a novel therapeutic agent for neurological disorders.

The pharmacokinetic profile of 2-amino-1-2-(pyrrolidin-1-yl)pyridin-3-ypropan-l-one has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, toxicity studies have shown that 2-amino-l - 2-(pyrrolidin-l - yl)pyridin - 3 - ylpropan - l - one is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 2-amino-l - 2-(pyrrolidin-l - yl)pyridin - 3 - ylpropan - l - one involves several steps, including the formation of the pyrrolidine ring, the attachment of the pyridine moiety, and the introduction of the amino and ketone groups. Various synthetic routes have been explored to optimize yield and purity, with some methods achieving high efficiency and scalability. These advancements in synthetic chemistry have facilitated the production of sufficient quantities of the compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-l - 2-(pyrrolidin-l - yl)pyridin - 3 - ylpropan - l - one. Early results from Phase I trials have been encouraging, with the compound demonstrating promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for further clinical development, including Phase II trials to assess its effectiveness in specific patient populations.

In conclusion, 2-amino-l - 2-(pyrrolidin-l - yl)pyridin - 3 - ylpropan - l - one (CAS No. 2228916–89–8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various diseases.